Cas no 1427361-37-2 (methyl 6-chloro-1H-indazole-7-carboxylate)

methyl 6-chloro-1H-indazole-7-carboxylate structure
1427361-37-2 structure
Product Name:methyl 6-chloro-1H-indazole-7-carboxylate
CAS No:1427361-37-2
MF:C9H7ClN2O2
MW:210.617080926895
MDL:MFCD23705461
CID:4598845
PubChem ID:99782754
Update Time:2023-04-02

methyl 6-chloro-1H-indazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 6-chloro-1H-indazole-7-carboxylate
    • 1H-Indazole-7-carboxylic acid, 6-chloro-, methyl ester
    • 6-Chloro-1H-indazole-7-carboxylic acid methyl ester
    • MDL: MFCD23705461
    • Inchi: 1S/C9H7ClN2O2/c1-14-9(13)7-6(10)3-2-5-4-11-12-8(5)7/h2-4H,1H3,(H,11,12)
    • InChI Key: SSUOVKGIJZSWMT-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC(Cl)=C2C(OC)=O)C=N1

Computed Properties

  • Exact Mass: 210.02
  • Monoisotopic Mass: 210.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55A^2

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